Cas no 1134982-96-9 (Ethyl 2-cyano-5-methoxyphenylacetate)

• Product Name: Ethyl 2-cyano-5-methoxyphenylacetate
• CAS No: 1134982-96-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4946313
• Update Time: 2023-08-22

Ethyl 2-cyano-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-methoxyphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-16-12(14)7-10-6-11(15-2)5-4-9(10)8-13/h4-6H,3,7H2,1-2H3
• InChI Key： MCRKJNLFNNLZBW-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3